Cas no 1253654-62-4 (1-Benzyl-1,7-diazaspiro[3.5]nonane)

• Product Name: 1-Benzyl-1,7-diazaspiro[3.5]nonane
• CAS No: 1253654-62-4
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 842832
• PubChem ID: 71302051
• Update Time: 2025-08-04

1-Benzyl-1,7-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,7-diazaspiro[3.5]nonane
• 1-Benzyl-1,7-diaza-spiro[3.5]nonane
• DTXSID60744498
• 1253654-62-4
• SB51730

• MDL： MFCD17215761
• Inchi： 1S/C14H20N2/c1-2-4-13(5-3-1)12-16-11-8-14(16)6-9-15-10-7-14/h1-5,15H,6-12H2
• InChI Key： HVEFEAXLXBXQTO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC21CCNCC2

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 324 ºC
• Flash Point: 132 ºC

Additional information on 1-Benzyl-1,7-diazaspiro[3.5]nonane

1-Benzyl-1,7-diazaspiro[3.5]nonane: A Comprehensive Overview

1-Benzyl-1,7-diazaspiro[3.5]nonane, identified by the CAS registry number 1253654-62-4, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom, in this case, a nitrogen atom. The structure of 1-Benzyl-1,7-diazaspiro[3.5]nonane comprises a spiro system where one ring is a seven-membered diazacycle and the other is a benzyl-substituted three-membered ring.

The synthesis of 1-Benzyl-1,7-diazaspiro[3.5]nonane involves a multi-step process that typically begins with the preparation of an appropriate spiro precursor. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the spiro system efficiently.

1-Benzyl-1,7-diazaspiro[3.5]nonane has been explored for its potential applications in drug discovery due to its unique structural features. The compound exhibits interesting pharmacokinetic properties, including good bioavailability and moderate stability in physiological conditions. Studies have shown that it can act as a template for designing bioactive molecules with potential therapeutic applications.

In terms of biological activity, 1-Benzyl-1,7-diazaspiro[3.5]nonane has demonstrated selectivity towards certain protein targets, making it a valuable tool in medicinal chemistry research. Recent investigations have focused on its ability to modulate ion channels and enzyme activity, which could pave the way for its use in treating various diseases.

The structural versatility of CAS No. 1253654-62-4 allows for further functionalization to enhance its bioactivity and pharmacokinetic profile. Researchers are actively exploring strategies to modify the benzyl group and other substituents to optimize the compound's performance in preclinical models.

In conclusion, 1-Benzyl-1,7-diazaspiro[3.5]nonane, with its distinctive chemical structure and promising biological properties, represents an important molecule in contemporary chemical research.